Cas no 1022922-17-3 (5-acetyl-2-chlorophenylboronic acid)

• Product Name: 5-acetyl-2-chlorophenylboronic acid
• CAS No: 1022922-17-3
• MF: C₈H₈BClO₃
• MW: 198.411321640015
• MDL: MFCD06656264
• CID: 69720
• PubChem ID: 2763246
• Update Time: 2025-04-18

5-acetyl-2-chlorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-2-chlorophenylboronic acid
• (5-Acetyl-2-chlorophenyl)boronic acid
• 5-ACETYL-2-CHLOROBENZENEBORONIC ACID
• 2-Chloro-5-ethanoylbenzeneboronic acid, 3'-Borono-4'-chloroacetophenone
• (5-acetyl-2-chlorophenyl)boronicacid
• BORONIC ACID, B-(5-ACETYL-2-CHLOROPHENYL)-
• AM90005
• QMHQVMHOGNFKMA-UHFFFAOYSA-N
• DTXSID60376839
• MFCD06656264
• FT-0737605
• C8H8BClO3
• 5-Acetyl-2-chlorophenylboronic acid, AldrichCPR
• (5-acetyl-2-chloro-phenyl)boronic Acid
• 1022922-17-3
• BS-19218
• CS-0174867
• AB25479
• AKOS006345785
• SCHEMBL14120126
• A848923
• D71285
• DB-028415

• MDL： MFCD06656264
• Inchi： 1S/C8H8BClO3/c1-5(11)6-2-3-8(10)7(4-6)9(12)13/h2-4,12-13H,1H3
• InChI Key： QMHQVMHOGNFKMA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C)=O)=CC=1B(O)O

Computed Properties

• Exact Mass: 198.02600
• Monoisotopic Mass: 198.0255020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 409.7±55.0 °C at 760 mmHg
• Flash Point: 201.6±31.5 °C
• PSA: 57.53000
• LogP: 0.22240
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-acetyl-2-chlorophenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Safety Term：irritant
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)